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Introduction
Pentadecylamine (CAS No. 2570-26-5) is a long-chain primary aliphatic amine consisting of a

15-carbon alkyl chain attached to an amino group.[1] Also known by its synonyms, 1-

Aminopentadecane and n-Pentadecylamine, its chemical formula is C₁₅H₃₃N.[1][2][3][4] At

ambient temperatures, it can present as a colorless to pale yellow liquid or a solid flake-like

substance, characterized by a potent, fishy odor typical of amines.[1][5]

Due to its amphipathic nature, with a long hydrophobic carbon tail and a hydrophilic amine

head, Pentadecylamine exhibits significant surfactant properties.[1] This makes it valuable in

various industrial applications, including as a corrosion inhibitor, emulsifier, and a component in

detergent formulations.[1] In scientific research, it is primarily used as a chemical intermediate

and a laboratory reagent.[4][6] Its reactivity is governed by the primary amine group, which

readily participates in reactions like alkylation and amidation.[1]

This document provides a comprehensive technical overview of Pentadecylamine,

summarizing its physicochemical properties, toxicological profile, and general experimental

considerations.

Physicochemical Properties
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Pentadecylamine is soluble in organic solvents but has limited solubility in water.[1] Its key

physical and chemical properties are summarized in the table below.

Property Value Reference

Molecular Formula C₁₅H₃₃N [1][7][8]

Molecular Weight 227.43 g/mol [5][7]

Appearance
Colorless to pale yellow liquid

or solid flakes
[1][5]

Melting Point 35-37 °C [7]

Boiling Point 299-301 °C (at 760 mmHg)

Density 0.8 ± 0.1 g/cm³ [7]

Flash Point 113 °C (235.4 °F) - closed cup

Vapor Pressure 1 mmHg @ 120.5 °C

Octanol/Water Partition Coeff.

(LogP)
6.78 - 6.9 [5][7]

Refractive Index 1.449 [7]

Synthesis and Characterization
While specific proprietary synthesis methods may vary, long-chain primary amines like

Pentadecylamine are commonly produced via the reduction of the corresponding nitrile or

amide derived from the parent fatty acid (palmitic acid).
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Generalized Synthetic Pathway for Long-Chain Primary Amines
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Generalized synthetic pathway for long-chain primary amines.

The identity and purity of Pentadecylamine are typically confirmed using a combination of

analytical techniques. Spectral data, including Infrared (IR) and Mass Spectrometry (MS), are

available for this compound in public databases.[2][3]
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Standard Workflow for Analytical Characterization
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Standard workflow for the analytical characterization of Pentadecylamine.

Toxicological and Safety Profile
Pentadecylamine is classified as a corrosive and hazardous chemical.[6] It poses significant

health risks upon exposure and requires stringent safety protocols during handling.

4.1 Acute Toxicity Data

Test Route Species Dose Reference

LD₅₀ Oral Rat 660 mg/kg [7]

LC₅₀ Inhalation Rat 900 mg/m³ / 4h [4]

4.2 Health Hazards

Dermal and Ocular: Direct contact can cause severe skin and eye irritation, potentially

leading to chemical burns.[1][6][9]

Inhalation: Inhalation of vapors or dust is toxic and can cause irritation to the respiratory

tract. In animal studies, lethal-dose inhalation led to acute pulmonary edema and interstitial
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nephritis.[4]

Ingestion: Oral exposure is toxic. Animal studies report effects including gastritis,

gastrointestinal ulceration, and hemorrhage.[7]

Systemic Effects: High exposure may lead to systemic effects, with seizures having been

reported in animal studies.[4][6]

4.3 Biological Activity

While Pentadecylamine is used as a research chemical, specific signaling pathways that it

directly modulates are not well-documented in publicly available literature. It is important to

distinguish it from related compounds with similar carbon chains. For instance, the aldehyde

pentadecanal has shown antimicrobial activity against Listeria monocytogenes, but this activity

cannot be attributed to Pentadecylamine due to the difference in their functional groups.[10]

Experimental Protocols and Handling
5.1 General Analytical Workflow

The analysis of Pentadecylamine in complex matrices typically involves extraction, cleanup,

and instrumental analysis. Given its non-polar nature, methods suitable for hydrophobic

compounds are employed.
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General Workflow for Quantifying Pentadecylamine in a Sample

Sample Matrix
(e.g., Water, Soil, Formulation)

Extraction
(LLE / Soxhlet)

Sample Cleanup
(SPE / Column Chromatography)

Concentration

Instrumental Analysis
(GC-MS)

Data Analysis &
Quantification

Click to download full resolution via product page

General experimental workflow for quantifying Pentadecylamine in a sample.

5.2 Methodologies

Extraction: For liquid samples, liquid-liquid extraction (LLE) with a non-polar solvent is

effective. For solid matrices, Soxhlet extraction is a standard and robust method for

exhaustive extraction of organic compounds.[11] Steam distillation can also be employed for

compounds with sufficient vapor pressure that are not soluble in cold water.[11]

Sample Cleanup: Following extraction, sample cleanup may be necessary to remove

interfering co-extractants. Adsorption chromatography using silica gel or alumina is a
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common technique for separating non-polar compounds like Pentadecylamine from more

polar impurities.[11]

Instrumental Analysis: Gas Chromatography (GC), often coupled with Mass Spectrometry

(GC/MS), is the preferred method for the separation and quantification of volatile and semi-

volatile amines like Pentadecylamine.[11] It provides both high resolution and definitive

identification.

5.3 Safe Handling and PPE

Due to its corrosive and toxic properties, all work with Pentadecylamine must be conducted in

a well-ventilated area, preferably within a chemical fume hood.[6]

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves.[6][9]

Eye Protection: Use impact-resistant safety goggles with side shields. A full-face shield is

recommended when handling larger quantities or when there is a risk of splashing.[6][9]

Skin and Body Protection: A lab coat or protective suit should be worn.[6]

Respiratory Protection: For operations that may generate dust or aerosols, an appropriate

respirator should be used.

First Aid:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[5][9]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes.[5]

Inhalation: Move the victim to fresh air.[5]

In all cases of exposure, seek immediate medical attention.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1195383?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/2570-26-5/
https://webbook.nist.gov/cgi/inchi?ID=C2570265&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C2570265&Units=CAL
https://haz-map.com/Agents/6570
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecylamine
https://nj.gov/health/eoh/rtkweb/documents/fs/2634.pdf
https://www.chemsrc.com/en/cas/2570-26-5_195633.html
https://www.chemeo.com/cid/75-152-0/Pentadecylamine
https://www.chemeo.com/cid/75-152-0/Pentadecylamine
https://images-na.ssl-images-amazon.com/images/I/51F9hO2dTJL.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9272078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9272078/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9272078/
https://www.env.go.jp/en/chemi/pops/Appendix/04-GuideLine/04Chapter3.pdf
https://www.benchchem.com/product/b1195383#pentadecylamine-cas-number-2570-26-5-information
https://www.benchchem.com/product/b1195383#pentadecylamine-cas-number-2570-26-5-information
https://www.benchchem.com/product/b1195383#pentadecylamine-cas-number-2570-26-5-information
https://www.benchchem.com/product/b1195383#pentadecylamine-cas-number-2570-26-5-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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